Cas no 2137679-00-4 (1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfinic acid)

• Product Name: 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfinic acid
• CAS No: 2137679-00-4
• MF: C₅H₅F₃N₂O₂S
• MW: 214.165610074997
• CID: 5748441
• PubChem ID: 132398518
• Update Time: 2025-05-24

1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• 2137679-00-4
• EN300-721738
• 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfinic acid

• Inchi： 1S/C5H5F3N2O2S/c1-10-4(13(11)12)2-3(9-10)5(6,7)8/h2H,1H3,(H,11,12)
• InChI Key： HXUYIEGNVZTJMV-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(F)(F)F)=NN1C)(=O)O

Computed Properties

• Exact Mass: 214.00238307g/mol
• Monoisotopic Mass: 214.00238307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.3Ų

Additional information on 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfinic acid

Comprehensive Overview of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfinic acid (CAS No. 2137679-00-4)

1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfinic acid (CAS No. 2137679-00-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both a trifluoromethyl group and a sulfinic acid moiety in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its pyrazole core serves as a key scaffold for designing inhibitors targeting various enzymes.

In recent years, the demand for fluorinated pyrazole derivatives like 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfinic acid has surged, driven by their enhanced metabolic stability and bioavailability. This compound is often explored in the context of crop protection chemicals and pharmaceutical intermediates, aligning with the growing focus on sustainable agriculture and precision medicine. Its CAS No. 2137679-00-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge chemical synthesis.

The synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfinic acid typically involves multi-step reactions, including the introduction of the trifluoromethyl group via electrophilic or nucleophilic pathways. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been employed to optimize its production, addressing the need for greener and more efficient synthetic methods. These innovations resonate with the broader trend of green chemistry, a hot topic among researchers aiming to reduce environmental impact.

From a structural perspective, the sulfinic acid functional group in this compound offers unique reactivity, enabling its use in bioconjugation and peptide modification. This has sparked interest in proteomics and biopharmaceuticals, where precise molecular modifications are critical. Additionally, its pyrazole ring is a common motif in kinase inhibitors, making it a valuable building block for oncology and inflammation-related drug development.

Analytical characterization of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfinic acid often involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency for research applications. The compound's stability under various conditions is also a subject of study, particularly for industrial-scale applications where shelf-life and storage conditions are paramount.

As the scientific community continues to explore fluorinated heterocycles, 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfinic acid stands out as a promising candidate for future innovations. Its compatibility with high-throughput screening and combinatorial chemistry further enhances its appeal in drug discovery pipelines. With ongoing advancements in synthetic methodologies, this compound is poised to play a pivotal role in addressing global challenges in healthcare and agriculture.